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Compound Name: ,
Coumaroylmussaenoside

cat. No.: B1180606

An In-depth Technical Guide to 4'-O-trans-p-Coumaroylmussaenoside

For Researchers, Scientists, and Drug Development Professionals

Abstract

4'-O-trans-p-Coumaroylmussaenoside is a naturally occurring iridoid glycoside isolated from
the leaves of Callicarpa bodinieri. This technical guide provides a comprehensive overview of
its physical and chemical properties, along with detailed experimental protocols for its isolation
and analysis. The document also explores the known biological activities of structurally related
compounds and discusses potential signaling pathways, offering a valuable resource for
researchers in natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties

While extensive experimental data for 4'-O-trans-p-Coumaroylmussaenoside is not widely
available in public literature, its fundamental properties have been determined. Further
experimental validation of predicted properties is recommended for precise applications.
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Property Value Source
Molecular Formula C26H32012 [1]
Molecular Weight 536.53 g/mol [1]
CAS Number 1246012-27-0 [1]
Predicted Boiling Point 748.6 £ 60.0 °C [1]
Predicted Density 1.48 + 0.1 g/lcm3 [1]
Predicted pKa 9.67 £0.26 [1]

Experimental Protocols

The following sections detail the methodologies for the isolation, purification, and structural
elucidation of 4'-O-trans-p-Coumaroylmussaenoside and related iridoid glycosides, based on
established practices in the field.

Isolation of 4'-O-trans-p-Coumaroylmussaenoside

The isolation of iridoid glycosides from plant material typically involves extraction followed by
chromatographic separation.

Workflow for the Isolation of Iridoid Glycosides
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Dried and Powdered Plant Material
(e.g., Callicarpa bodinieri leaves)

'

Extraction with a polar solvent
(e.g., 75% Ethanol) via reflux

'

Concentration of the extract
(under reduced pressure)

i

Suspension of the crude extract in water

'

Macroporous Resin Column Chromatography

'

Elution with a gradient of Ethanol in water

'

Collection of Iridoid Glycoside-rich fractions
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Caption: General workflow for the extraction and initial purification of iridoid glycosides.

Detailed Protocol:

o Extraction: The dried and powdered leaves of Callicarpa bodinieri are extracted by refluxing
with 75% ethanol. This process is typically repeated multiple times to ensure exhaustive
extraction.
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Concentration: The combined ethanol extracts are then concentrated under reduced
pressure to yield a crude extract.

Initial Purification: The crude extract is suspended in water and subjected to column
chromatography on a macroporous resin. The column is first washed with water to remove
highly polar impurities, followed by elution with a gradient of increasing ethanol concentration
(e.g., 30% ethanol) to isolate the iridoid glycoside-containing fractions.

Purification by High-Performance Liquid
Chromatography (HPLC)

Further purification of the enriched fractions is achieved using preparative High-Performance
Liquid Chromatography (HPLC).

HPLC Purification Protocol:

Column: A reversed-phase C18 column is commonly used for the separation of iridoid
glycosides.

Mobile Phase: A gradient elution with a mixture of methanol and water (often containing a
small amount of phosphoric acid to improve peak shape) is typically employed. A
representative gradient could be 28% methanol for the initial phase, increasing to 35%
methanol over a set period.

Flow Rate: A flow rate of around 1.0 mL/min is generally used for analytical scale, which
would be scaled up for preparative HPLC.

Detection: UV detection at a wavelength of 240 nm is suitable for identifying the p-coumaroyl
moiety.

Structural Elucidation

The structure of the purified 4'-O-trans-p-Coumaroylmussaenoside is confirmed through a

combination of spectroscopic techniques.

Analytical Workflow for Structural Elucidation
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Purified 4'-O-trans-p-Coumaroylmussaenoside

l l

High-Resolution Electrospray Ionization
Mass Spectrometry (HR-ESI-MS)

Nuclear Magnetic Resonance (NMR) Spectroscopy

l i

1D NMR (*H and 3C) 2D NMR (COSY, HSQC, HMBC)

'

Final Structure Confirmation
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Caption: Analytical workflow for the structural elucidation of the purified compound.
Spectroscopic Analysis:

e Mass Spectrometry (MS): High-Resolution Electrospray lonization Mass Spectrometry (HR-
ESI-MS) is used to determine the exact mass and molecular formula of the compound.

» Nuclear Magnetic Resonance (NMR):

o 'H-NMR: Provides information on the number and types of protons in the molecule,
including characteristic signals for the trans-p-coumaroyl group and the iridoid and glucose
moieties.

o 1BC-NMR: Determines the number and types of carbon atoms present in the structure.

o 2D-NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity between protons and carbons, allowing for the complete and unambiguous
assignment of the chemical structure.
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Biological Activity and Signaling Pathways

While specific studies on the signaling pathways of 4'-O-trans-p-Coumaroylmussaenoside
are limited, the biological activities of related iridoid glycosides and coumaroyl derivatives have
been investigated, suggesting potential areas of therapeutic interest.

Known Biological Activities of Related Compounds

Iridoid glycosides isolated from Callicarpa species have demonstrated a range of biological
activities, including:

o Cytotoxic Activity: Some iridoid glycosides from Callicarpa nudiflora have shown cytotoxic
effects against human cervical carcinoma (HelLa) and ovarian carcinoma (HeyA8) cell lines.

» Anti-inflammatory Activity: Several iridoid glycosides and flavonoids from Callicarpa nudiflora
have been found to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-induced
RAW 264.7 cell lines, indicating anti-inflammatory potential.

Potential Signaling Pathways

Based on studies of other iridoid glycosides, 4'-O-trans-p-Coumaroylmussaenoside may
modulate various cellular signaling pathways.

Potential Iridoid Glycoside Signaling Pathway Interactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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